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Compound of Interest

Compound Name: Ombuin

Cat. No.: B192007 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Ombuin, a naturally occurring flavonoid. As a dedicated partner in your research, we

aim to provide value beyond the product itself, building a foundation of trust through

comprehensive safety guidance.

While a specific Safety Data Sheet (SDS) for Ombuin is not readily available, its structural

similarity to Quercetin allows us to establish conservative safety protocols based on the known

properties of this related compound. Ombuin is the 4',7-O-methyl derivative of Quercetin.

Chemical and Physical Properties
Understanding the fundamental properties of Ombuin is the first step toward safe handling.

The following table summarizes key quantitative data for both Ombuin and the related

compound, Quercetin.
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Property Ombuin Quercetin

Molecular Formula C₁₇H₁₄O₇[1][2][3][4] C₁₅H₁₀O₇

Molecular Weight 330.29 g/mol [1][3] 302.24 g/mol

CAS Number 529-40-8[1][2][4] 117-39-5[5][6]

Appearance Solid[2] Solid[7]

Solubility

Slightly soluble in Chloroform

and Methanol; Soluble in

DMSO[2]

Soluble in DMSO

Personal Protective Equipment (PPE) and Handling
Based on the hazard classification of the structurally similar Quercetin as "Toxic if swallowed"

[5][7], a cautious approach to handling Ombuin is essential. The following PPE is mandatory to

minimize exposure and ensure personal safety.

1. Eye and Face Protection:

Wear chemical safety goggles or a face shield to protect against potential splashes or dust

particles.

2. Skin Protection:

Gloves: Wear nitrile or latex gloves at all times when handling Ombuin. Ensure gloves are

regularly inspected for tears or holes and replaced as needed.

Lab Coat: A full-length laboratory coat should be worn to protect skin and clothing from

contamination.

3. Respiratory Protection:

If there is a risk of generating dust or aerosols, a NIOSH-approved respirator is

recommended.

Handling Procedures:
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Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling Ombuin, even if gloves were

worn.

Operational Plans: Spill and Disposal
A clear and practiced plan for accidental spills and routine disposal is critical for maintaining a

safe laboratory environment.

Spill Response Workflow
In the event of an Ombuin spill, follow the procedural workflow outlined below. This diagram

provides a step-by-step guide for immediate and effective response.
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Spill Occurs

Evacuate Immediate Area

Alert Supervisor and Colleagues

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Contain the Spill
(Use absorbent pads or granules)

Collect Spill Material
(Use non-sparking tools)

Decontaminate the Area
(Wipe with appropriate solvent)

Package Waste
(Seal in a labeled, leak-proof container)

Dispose of as Hazardous Waste

Spill Response Complete

Click to download full resolution via product page

Ombuin Spill Response Workflow
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Disposal Plan
Proper disposal of Ombuin and any contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection: All Ombuin waste, including unused product, contaminated PPE, and spill

cleanup materials, should be collected in a designated, clearly labeled, and sealed

hazardous waste container.

Disposal Method: Dispose of the collected hazardous waste through an approved waste

disposal facility.[8] Do not dispose of Ombuin down the drain or in the regular trash.

Regulatory Compliance: Ensure all disposal procedures adhere to local, state, and federal

regulations for hazardous waste management.

By adhering to these safety protocols and operational plans, researchers can confidently and

safely handle Ombuin, fostering a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Ombuin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192007#personal-protective-equipment-for-handling-
ombuin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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